3-(1,3-dioxaindan-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• CAS No.: 282525-16-0
• Molecular Formula: C25H21NO6
• Molecular Weight: 431.4 g/mol
• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C25H21NO6/c27-24(28)12-21(15-9-10-22-23(11-15)32-14-31-22)26-25(29)30-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20-21H,12-14H2,(H,26,29)(H,27,28)
• InChI Key: LEQQCUYJHOCYJF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(CC(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35

Description

This compound belongs to a class of Fmoc-protected amino acid derivatives widely used in peptide synthesis and medicinal chemistry. The Fmoc ([(9H-fluoren-9-yl)methoxy]carbonyl) group acts as a temporary protecting group for amines, enabling selective deprotection under mild basic conditions . The unique 1,3-dioxaindan-5-yl substituent introduces a bicyclic aromatic system with oxygen atoms, which may enhance electronic interactions and conformational rigidity compared to simpler aryl groups. This structural feature is critical for applications in drug discovery, where such moieties often improve target binding or metabolic stability .

Comparison with Similar Compounds

Comparison with Structural Analogs

The compound is part of a broader family of Fmoc-protected amino acids with varying aryl or heteroaryl substituents. Below is a detailed comparison of its structural, physicochemical, and functional properties with key analogs.

Substituent-Driven Structural Variations

Compound Substituent	Molecular Weight	CAS Number	Key Properties/Applications	Reference
1,3-Dioxaindan-5-yl (Target)	~423.43*	Not provided	Enhanced rigidity; potential for π-π stacking
2-Fluorophenyl	403.43	211637-75-1	Improved metabolic stability; halogen bonding
4-Nitrophenyl	432.43	507472-26-6	Electron-withdrawing; redox-active
4-Isopropylphenyl (hydrate)	~460.5*	1049746-57-7	Hydrophobic; steric bulk for selectivity
2-Bromophenyl	460.92	1257849-07-2	Heavy atom effect; cross-coupling potential
Tetrahydro-2H-pyran-4-yl	~403.4*	Not provided	Enhanced solubility; chiral recognition
3-Chloro-4-(trifluoromethyl)phenyl	~502.8*	Not provided	Strong electron-withdrawing; bioactivity

*Estimated based on molecular formula.

Key Observations:

Electronic Effects: The 4-nitrophenyl analog (CAS 507472-26-6) exhibits strong electron-withdrawing properties, which may enhance reactivity in nucleophilic substitution reactions but reduce solubility in aqueous media . In contrast, the tetrahydro-2H-pyran-4-yl substituent introduces an oxygen-rich, non-aromatic ring, improving solubility and enabling chiral applications .

Steric and Conformational Influence :

• The 1,3-dioxaindan-5-yl group in the target compound provides a rigid, planar structure conducive to π-π stacking interactions, a feature absent in flexible analogs like the 4-isopropylphenyl derivative .
• The 2-bromophenyl analog (CAS 1257849-07-2) combines steric bulk with a heavy atom, making it suitable for X-ray crystallography or Pd-catalyzed coupling reactions .

Biological Relevance :

• The 2-fluorophenyl derivative (CAS 211637-75-1) is utilized in peptidomimetics targeting protein-protein interactions, where fluorine’s electronegativity enhances binding affinity .
• The 3-chloro-4-(trifluoromethyl)phenyl analog is designed for high bioactivity, likely in enzyme inhibition, leveraging the trifluoromethyl group’s metabolic stability and lipophilicity .

Stability and Reactivity

• Acid/Base Sensitivity :
  All Fmoc-protected compounds are labile under basic conditions (e.g., piperidine deprotection). However, electron-deficient substituents (e.g., 4-nitrophenyl ) may accelerate Fmoc cleavage due to increased electrophilicity .
• Solubility :
  Polar substituents (e.g., 3-hydroxyphenyl , CAS 511272-35-8) improve aqueous solubility, whereas hydrophobic groups (e.g., 4-isopropylphenyl ) favor organic-phase reactions .